Cas no 2167952-36-3 (N-{2-(5-methylpyridin-3-yl)sulfonylethyl}cyclopropanamine)

• Product Name: N-{2-(5-methylpyridin-3-yl)sulfonylethyl}cyclopropanamine
• CAS No: 2167952-36-3
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5848913
• PubChem ID: 165525469
• Update Time: 2025-06-27

N-{2-(5-methylpyridin-3-yl)sulfonylethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{2-(5-methylpyridin-3-yl)sulfonylethyl}cyclopropanamine
• N-{2-[(5-methylpyridin-3-yl)sulfonyl]ethyl}cyclopropanamine
• EN300-1478480
• 2167952-36-3

• Inchi： 1S/C11H16N2O2S/c1-9-6-11(8-12-7-9)16(14,15)5-4-13-10-2-3-10/h6-8,10,13H,2-5H2,1H3
• InChI Key： XGZLJGHEFAHWIA-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)C=1)(CCNC1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-{2-(5-methylpyridin-3-yl)sulfonylethyl}cyclopropanamine

N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine: A Comprehensive Overview

N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine, identified by the CAS registry number 2167952-36-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and materials science. Recent studies have shed light on its properties, synthesis, and potential uses, making it a subject of ongoing research.

The molecular structure of N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine comprises a cyclopropane ring attached to a sulfonylethyl group, which is further substituted with a 5-methylpyridin-3-yl moiety. This combination of functional groups imparts the compound with unique chemical and physical properties. The cyclopropane ring, known for its high strain energy, contributes to the compound's reactivity and stability under certain conditions. The sulfonylethyl group, on the other hand, introduces hydrophilic characteristics, enhancing the compound's solubility in polar solvents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine. Researchers have employed various methodologies, including Suzuki coupling reactions and nucleophilic substitutions, to construct the molecule. These methods not only improve yield but also ensure high purity, which is crucial for applications in pharmaceuticals and biotechnology.

The compound's physical properties have been extensively studied. Its melting point, boiling point, and solubility in various solvents have been determined through rigorous experiments. These parameters are essential for understanding its behavior under different conditions and for optimizing its use in industrial processes. Additionally, spectroscopic analyses, such as NMR and IR spectroscopy, have provided insights into the molecular conformation and intermolecular interactions.

N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine has shown promise in several application areas. In pharmacology, it has been explored as a potential drug candidate due to its ability to interact with specific biological targets. Preclinical studies have indicated that the compound exhibits moderate bioactivity against certain enzymes and receptors, suggesting its potential as a therapeutic agent.

In materials science, the compound's unique structure has led to investigations into its use as a building block for advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and coordination chemistry. Furthermore, its hydrophilic nature could be advantageous in the development of water-soluble polymers and surfactants.

Recent research has also focused on the environmental impact of N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing valuable information for risk assessment and regulatory compliance. These findings underscore the importance of sustainable practices in the synthesis and handling of such compounds.

In conclusion, N-{2-(5-Methylpyridin-3-yl)sulfonylethyl}cyclopropanamine is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to make significant contributions to the advancement of science and technology.